Holmium selenide

• CAS No.: 12162-60-6
• Molecular Formula: Ho2Se3
• Molecular Weight: 566.8 g/mol
• IUPAC Name: holmium(3+);selenium(2-)
• InChI: InChI=1S/2Ho.3Se/q2*+3;3*-2
• InChI Key: XDJRCWPMKKSKGI-UHFFFAOYSA-N
• SMILES: [Se-2].[Se-2].[Se-2].[Ho+3].[Ho+3]

Description

Holmium selenide (HoSe) is a rare earth chalcogenide compound composed of holmium (Ho) and selenium (Se). Its crystal structure and thermodynamic properties have been extensively studied, particularly in the low-temperature regime. According to The Journal of Chemical Thermodynamics, HoSe exhibits a hexagonal structure with unit cell parameters consistent with other rare earth selenides. At low temperatures, its thermodynamic stability and entropy values align with lanthanide-based selenides, making it a subject of interest in solid-state chemistry and materials science .

HoSe is classified under holmium compounds and selenides in the INIS Thesaurus, emphasizing its relevance in nuclear and energy research . This underscores the need for controlled handling during HoSe synthesis.

Chemical Reactions Analysis

Direct Reaction of Holmium Metal and Selenium

Holmium reacts with selenium in the presence of iodine as a catalyst:
$2\,\text{Ho}+3\,\text{Se}\xrightarrow{\text{I}_2}\text{Ho}_2\text{Se}_3$
This solid-state reaction produces crystalline Ho₂Se₃, often under controlled atmospheric conditions to prevent oxidation .

Reaction of Holmium Oxide with Hydrogen Selenide

At elevated temperatures, holmium(III) oxide reacts with hydrogen selenide:
$\text{Ho}_2\text{O}_3+3\,\text{H}_2\text{Se}\xrightarrow{\Delta}\text{Ho}_2\text{Se}_3+3\,\text{H}_2\text{O}$
This method avoids direct handling of elemental selenium and is preferred for high-purity Ho₂Se₃ .

Reactivity with Silver Selenide

Ho₂Se₃ participates in binary reactions with silver selenide (Ag₂Se) to form complex selenide structures. Under high-temperature conditions, the two compounds combine to produce orthorhombic AgHoSe₂ :
$\text{Ho}_2\text{Se}_3+\text{Ag}_2\text{Se}\xrightarrow{\Delta}2\,\text{AgHoSe}_2$
This reaction highlights Ho₂Se₃’s ability to form mixed-metal selenides with tailored magnetic and electrical properties .

Thermal and Magnetic Behavior

Ho₂Se₃ exhibits temperature-dependent magnetic properties:

• Antiferromagnetic ordering below 6 K .

• Paramagnetic behavior at higher temperatures due to unpaired 4f electrons in Ho³⁺ ions .

Comparative Reaction Kinetics

While Ho₂Se₃ itself is stable under ambient conditions, related selenium compounds demonstrate rapid reactivity with oxidizing agents. For example:

• Hydrogen selenide (H₂Se) releases from selenide precursors at rates influenced by alkylation and pH .

• Hypobromous acid (HOBr) reacts with organic selenides (e.g., dimethyl selenide) at second-order rate constants up to $7.1\times 10^7\,\text{M}^{-1}\text{s}^{-1}$ .

Research Implications

• Material Science : Ho₂Se₃’s ability to form mixed-metal selenides (e.g., AgHoSe₂) is valuable for designing materials with tunable optoelectronic properties .

• Catalysis : Selenide-based dynamic covalent chemistry enables self-healing polymers, though Ho₂Se₃ itself is not directly used in these systems .

• Magnetism : The antiferromagnetic behavior of Ho₂Se₃ at ultralow temperatures provides insights into lanthanide-based magnetic materials .

Comparison with Similar Compounds

Holmium Chalcogenides (HoX, X = S, Se, Te)

Holmium forms a series of chalcogenides, including HoS, HoSe, and HoTe. While structural data for HoTe is absent in the evidence, HoSe and HoS share similarities in ionic bonding and lattice parameters. However, the larger ionic radius of Se²⁻ compared to S²⁻ results in expanded unit cell dimensions for HoSe. This trend is consistent with other lanthanide selenides, such as EuHoCuSe₃, where selenium incorporation increases structural volume despite smaller lanthanide ionic radii .

Table 1: Comparison of Holmium Chalcogenides

Compound	Ionic Radius (Å)	Crystal System	Notable Properties
HoS	~1.84 (S²⁻)	Hexagonal	High thermal stability
HoSe	~1.98 (Se²⁻)	Hexagonal	Low-temperature thermodynamic stability
HoTe	~2.21 (Te²⁻)	Unknown	Presumed metallic conductivity

Quaternary Rare Earth Selenides (EuLnCuSe₃)

The quaternary compound EuHoCuSe₃ belongs to the EuLnCuSe₃ family (Ln = Sm–Ho). Despite yttrium (Y³⁺) having a smaller ionic radius (1.04 Å) than Ho³⁺ (1.04–1.12 Å), the yttrium-based analogue EuYCuSe₃ exhibits larger unit cell parameters than EuHoCuSe₃. This anomaly is attributed to yttrium’s electronic structure as an "ad-element," which disrupts typical lanthanide contraction trends . Such behavior highlights the complexity of predicting structural properties solely from ionic radii in rare earth selenides.

Table 2: Structural Parameters of Selected EuLnCuSe₃ Compounds

Compound	a-axis (Å)	c-axis (Å)	Ionic Radius (Ln³⁺, Å)
EuDyCuSe₃	4.15	25.2	1.03 (Dy³⁺)
EuHoCuSe₃	4.14	25.1	1.04 (Ho³⁺)
EuYCuSe₃	4.18	25.4	1.04 (Y³⁺)

Transition Metal Selenides (MoSe₂, CdSe)

Transition metal selenides, such as molybdenum selenide (MoSe₂) and cadmium selenide (CdSe), differ markedly from HoSe in applications and electronic properties:

• MoSe₂: Exhibits catalytic prowess in the hydrogen evolution reaction (HER), achieving a current density of 10 mA/cm² at 270 mV overpotential in acidic media. Unlike HoSe, MoSe₂ is robust in basic electrolytes, making it suitable for water-splitting technologies .
• CdSe : A semiconductor with size-tunable optical properties. Zincblende CdSe quantum dots (QDs) display a bandgap-to-size relationship distinct from wurtzite CdSe, with comparable extinction coefficients at short wavelengths . In contrast, HoSe lacks direct evidence of quantum confinement effects but shares thermodynamic stability with CdSe in bulk form.

Table 3: Electronic and Catalytic Properties

Compound	Bandgap (eV)	Application	Key Advantage
HoSe	N/A	Solid-state studies	Thermal stability
MoSe₂	~1.3–1.6	HER catalysis	pH versatility
CdSe	~1.7–2.1	Quantum dots, photonics	Size-tunable optics

Organoselenium Compounds

Organic selenium compounds, such as methylphenyl selenide and diphenyl selenide, are metabolized into redox-active species (e.g., H₂Se) with chemopreventive properties. Methylphenyl selenide shows 79% inhibition of mammary tumors in rats, attributed to its bioavailability and selenium release kinetics . In contrast, HoSe’s inorganic lattice precludes direct biological activity but offers stability for high-temperature applications.

Q & A

Q. What are the established methods for synthesizing high-purity holmium selenide (Ho₂Se₃)?

this compound is typically synthesized via solid-state reactions under controlled atmospheres. For example, holmium(III) oxide (Ho₂O₃) reacts with hydrogen selenide (H₂Se) at elevated temperatures (~1,325°C) to yield Ho₂Se₃ . Key steps include:

• Reaction setup : Use sealed quartz ampules to prevent oxidation or contamination.
• Stoichiometric control : Precise molar ratios of Ho:Se (2:3) ensure phase purity.
• Post-synthesis characterization : X-ray diffraction (XRD) and energy-dispersive X-ray spectroscopy (EDS) confirm crystal structure and elemental composition.

Q. How do researchers characterize the crystal structure and phase transitions of Ho₂Se₃?

Structural analysis employs:

• XRD : Identifies crystal symmetry (e.g., monoclinic, cubic, or orthorhombic phases under varying pressures) .
• Temperature-dependent studies : High-pressure diamond anvil cells (DACs) reveal phase transitions, such as cubic-to-orthorhombic shifts under compression .
• Thermodynamic measurements : Low-temperature calorimetry (e.g., <6 K) quantifies antiferromagnetic transitions .

Advanced Research Questions

Q. How can discrepancies between experimental and computational predictions of Ho₂Se₃’s electronic structure be resolved?

Discrepancies often arise from approximations in density functional theory (DFT). Methodological solutions include:

• Exchange-correlation functionals : Testing hybrid functionals (e.g., HSE06) or meta-GGA to improve bandgap accuracy, as generalized gradient approximations (GGAs) may underestimate electronic correlations .
• Experimental validation : Compare DFT-predicted band structures with spectroscopic data (e.g., UV-Vis-NIR absorption, photoelectron spectroscopy) .
• Inclusion of spin-orbit coupling : Critical for modeling magnetic properties in rare-earth chalcogenides .

Q. What experimental designs mitigate challenges in measuring Ho₂Se₃’s low-temperature magnetic properties?

Key considerations:

• Sample environment : Use superconducting quantum interference device (SQUID) magnetometry with cryogenic systems (<6 K) to detect antiferromagnetic ordering .
• Surface passivation : Coat samples to prevent oxidation during cooling.
• Data correction : Account for diamagnetic contributions from substrates using background subtraction protocols.

Q. How do dopants influence Ho₂Se₃’s optical properties in selenide glass matrices?

Codoping with rare-earth ions (e.g., Tb³⁺, Eu³⁺) modifies optical behavior:

• Lifetime quenching : Eu³⁺ reduces the lifetime of Ho³⁺’s 1.6 µm fluorescence by depopulating the I₇⁵ terminal level .
• Absorption trade-offs : Dy³⁺ introduces parasitic absorption at 1.6 µm, necessitating optimization of dopant concentrations .
• Host matrix selection : Selenide glasses exhibit reduced upconversion losses compared to fluoride/sulfide hosts due to lower optical nonlinearity .

Q. What methodologies address contradictions in reported thermal stability data for Ho₂Se₃?

Contradictions often stem from synthesis conditions. Strategies include:

• Standardized protocols : Adopt consistent annealing temperatures and atmospheres (e.g., inert gas vs. vacuum).
• In situ characterization : Thermogravimetric analysis (TGA) coupled with mass spectrometry tracks decomposition pathways in real time .
• Comparative studies : Replicate prior experiments using identical precursors and equipment to isolate variables .

Methodological Guidance

• Data Interpretation : When analyzing magnetic or optical data, cross-reference with complementary techniques (e.g., neutron scattering for magnetic structure validation ).
• Computational Reproducibility : Document DFT parameters (cutoff energy, k-point grids) to enable replication .
• Ethical Reporting : Disclose synthesis deviations and instrument calibration details to enhance reproducibility .